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Synthesis Methods for Barium Arsenate

The table below summarizes two primary synthesis pathways and a related industrial process for barium

arsenate precipitation.

Method Reaction Formula / Description Key Conditions & Findings

| Precipitation of Ba(_3)(AsO(_4))(_2) & BaHAsO(_4)·H(_2)O [1] | 3Ba(^{2+}) + 2AsO(_4^{3-}) →

Ba(_3)(AsO(_4))(_2)(s) | pH: Forms at high and neutral pH (7.47 to 13.10). Morphology: Granular

aggregates at 25°C; small leafy crystals at 50°C. Solubility Product (Ksp): 10(^{-23.53}) | | Precipitation

of Barium Hydrogen Arsenate [1] | Ba(^{2+}) + HAsO(_4^{2-}) + H(_2)O → BaHAsO(_4)·H(_2)O(s) |

pH: Favored at low to neutral pH (3.63 - 7.43). Solubility Product (Ksp): 10(^{-5.60}) | | Sherritt Gordon

Process [2] [3] | Industrial process using a soluble barium salt (e.g., BaCl(_2)) to precipitate barium

arsenate. | Efficacy: Can reduce Arsenic(V) levels in solution to below 0.1 mg/L. Consideration: High

reagent cost is a potential drawback. |

Detailed Experimental Workflow

For researchers aiming to reproduce the synthesis, the following workflow details the critical steps based on

the precipitation method.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://www.smolecule.com/products/s1509847?utm_src=pdf-interest
https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15811662/
https://pubmed.ncbi.nlm.nih.gov/15811662/
https://www.911metallurgist.com/blog/arsenic-removal-water/
https://www.semanticscholar.org/paper/The-solubility-of-barium-arsenate%3A-Sherritt%E2%80%99s-Robins/59527615c1aa4f5a0d7e489f87f8ed89b3a2bcc0
https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://www.smolecule.com/products/s1509847?utm_src=pdf-body
https://www.smolecule.com/products/s1509847?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Prepare Reactants

Dissolve Barium Salt
(e.g., Ba(OH)₂, BaCl₂)

Prepare Arsenate Source
(As(V) solution, e.g., H₃AsO₄, Na₂HAsO₄)

Control pH
Use NaOH or HNO₃

Mix Solutions
Under constant stirring

Form Precipitate
Ba₃(AsO₄)₂ or BaHAsO₄·H₂O

Age the Slurry
Allow precipitate to mature

Filter and Separate
Isolate solid from mother liquor

Wash Precipitate
Use distilled water

Dry Product
Controlled temperature

Characterize Product
XRD, SEM, Chemical analysis
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Synthesis and purification workflow for barium arsenate.

Key Reagents & pH Control:

Barium Source: High-purity barium hydroxide (Ba(OH)(_2)) or barium chloride (BaCl(_2)) are
commonly used [4] [1].

Arsenate Source: The arsenic must be in the pentavalent state (As(V)),
pH Adjustment: The pH of the solution is critically adjusted using acids (e.g., HNO(_3)) or

bases (e.g., NaOH) to steer the reaction toward the desired solid phase [1].

Precipitation, Washing, and Drying:

Mixing: Solutions are mixed under constant stirring to ensure uniformity.
Aging: The slurry is aged to allow the precipitate to mature, which can improve crystallinity and

stability.
Washing: The filtered solid is washed with distilled water to remove soluble impurities like

nitrate or sodium ions [4] [1].
Drying: The pure product is dried under controlled conditions to obtain the final, stable

compound [4].

Key Data for Environmental Application

A major application of barium arsenate precipitation is in environmental remediation for removing arsenic

from wastewater.

Ultra-Low Effluent Concentration: The Sherritt Gordon process demonstrates that soluble barium
salts can precipitate arsenic(V) from aqueous solutions, reducing its concentration to below 0.1 mg/L
[2]. This makes it one of the most effective precipitation methods.
Comparative Solubility: Among various arsenic precipitation compounds, barium arsenate (Ba(_3)

(AsO(_4))(_2)) is one of only three with a solubility low enough to meet strict environmental
standards, alongside arsenic sulfide (As(_2)S(_3)) and mixed calcium phosphate-arsenate solids [2].

Critical Consideration:
Reagent Cost: The primary constraint for large-scale use is the high cost of barium reagents

compared to alternatives like iron or lime precipitation [2].
Toxicity: Barium arsenate is a toxic compound. Its synthesis and handling must be conducted

with appropriate safety measures, including engineering controls and personal protective
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equipment (PPE).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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